Cas no 20997-52-8 (5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate)

5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate structure
20997-52-8 structure
Product Name:5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate
CAS No:20997-52-8
MF:C30H52O2
MW:444.732689857483
CID:2656763
Update Time:2023-08-06

5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 2α-Methyl-5α-cholestan-3α-ol acetate
    • RCMCMFZHMFLBFA-NNTQYPLXSA-N
    • 2-Methylcholestan-3-yl acetate #
    • 2alpha-Methyl-5alpha-cholestan-3alpha-ol acetate
    • 5.alpha.-Cholestan-3.alpha.-ol, 2.alpha.-methyl-, acetate
    • 5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate
    • Inchi: 1S/C30H52O2/c1-19(2)9-8-10-20(3)25-13-14-26-24-12-11-23-17-28(32-22(5)31)21(4)18-30(23,7)27(24)15-16-29(25,26)6/h19-21,23-28H,8-18H2,1-7H3/t20-,21-,23+,24+,25-,26+,27+,28+,29-,30+/m1/s1
    • InChI Key: RCMCMFZHMFLBFA-NNTQYPLXSA-N
    • SMILES: O(C(C)=O)[C@@H]1[C@H](C)C[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 670
  • Topological Polar Surface Area: 26.3
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